

GSK343 as a Chemical Probe for Interrogating EZH2 Function in Developmental Biology

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: GSK340
CAS No.: 2222509-79-5
Cat. No.: B607832

[Get Quote](#)

Introduction


The intricate process of embryonic development is orchestrated by precise spatiotemporal gene expression programs. A key regulatory layer in this process is the epigenetic modification of chromatin. Enhancer of zeste homolog 2 (EZH2) is a critical epigenetic regulator that functions as the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2).[1][2][3][4] EZH2 catalyzes the trimethylation of histone H3 on lysine 27 (H3K27me3), a hallmark of transcriptionally repressed chromatin.[1][2][4][5] This epigenetic silencing is essential for maintaining cellular identity, regulating cell fate decisions, and ensuring the proper formation of tissues and organs during embryogenesis.[2][4][5]

Given the indispensable role of EZH2 in development, tools that allow for the acute and reversible modulation of its activity are invaluable for research. GSK343 is a potent and highly selective small molecule inhibitor of EZH2.[6][7][8] It acts as a competitive inhibitor at the S-adenosylmethionine (SAM) cofactor binding site, thereby blocking the methyltransferase activity of EZH2.[6][8] The high selectivity of GSK343 for EZH2 over other histone methyltransferases makes it an excellent chemical probe to dissect the specific functions of EZH2 in various developmental contexts.[6][8] This application note provides a comprehensive

guide for researchers on the use of GSK343 to study EZH2 function in developmental biology, covering its mechanism of action, detailed experimental protocols, and key considerations for data interpretation.

Mechanism of Action of GSK343

GSK343 exerts its inhibitory effect by competing with the universal methyl donor, S-adenosylmethionine (SAM), for binding to the SET domain of EZH2.^{[6][8]} This competitive inhibition prevents the transfer of a methyl group to histone H3 at lysine 27, leading to a global reduction in H3K27me3 levels.^{[9][10]} The PRC2 complex, of which EZH2 is the catalytic core, is responsible for establishing and maintaining this repressive mark at target gene promoters, thereby silencing their expression.^{[1][2][3]} By inhibiting EZH2, GSK343 effectively lifts this repressive epigenetic brake, allowing for the potential activation of developmentally regulated genes.



[Click to download full resolution via product page](#)

Figure 1: Mechanism of GSK343 Inhibition of the PRC2 Complex.

Experimental Applications in Developmental Biology

In Vitro Models

Embryonic Stem Cell (ESC) Differentiation Assays

ESCs are a powerful in vitro system to model early embryonic development. EZH2 plays a crucial role in maintaining pluripotency and guiding lineage specification. GSK343 can be used

to investigate the consequences of EZH2 inhibition on ESC self-renewal and differentiation into various lineages.

Protocol: Treating Mouse Embryonic Stem Cells (mESCs) with GSK343 during Embryoid Body (EB) Formation

This protocol describes how to assess the effect of EZH2 inhibition on the differentiation potential of mESCs through the formation of embryoid bodies (EBs), which recapitulate aspects of early embryonic development.

Materials:

- Mouse embryonic stem cells (e.g., CJ7 line)[[11](#)]
- mESC culture medium (DMEM, 15% FBS, 1% NEAA, 1% L-glutamine, 0.1 mM 2-mercaptoethanol, 1000 U/mL LIF)
- GSK343 (prepared in DMSO)[[6](#)]
- DMSO (vehicle control)
- Hanging drop culture plates or low-attachment plates
- Phosphate-buffered saline (PBS)
- Trypsin-EDTA

Procedure:

- mESC Culture: Culture mESCs on gelatin-coated plates in mESC medium. Ensure cells are pluripotent and free of differentiation.
- Preparation for EB Formation:
 - Aspirate the medium and wash the cells once with PBS.
 - Add Trypsin-EDTA and incubate for 3-5 minutes at 37°C to detach the cells.

- Neutralize the trypsin with mESC medium and collect the cells in a 15 mL conical tube.
- Centrifuge at 200 x g for 3 minutes.
- Resuspend the cell pellet in mESC medium without LIF.
- Count the cells and adjust the concentration to 2×10^4 cells/mL.
- EB Formation (Hanging Drop Method):
 - Prepare two sets of cell suspensions: one with the desired final concentration of GSK343 (typically 1-5 μ M) and another with an equivalent volume of DMSO (vehicle control).[\[9\]](#)[\[10\]](#)
[\[12\]](#) Perform a dose-response curve to determine the optimal concentration for your cell line.
 - Pipette 20 μ L drops of the cell suspension onto the lid of a 10 cm petri dish.
 - Invert the lid and place it over the bottom of the dish containing 5-10 mL of PBS to maintain humidity.
 - Incubate at 37°C in a 5% CO₂ incubator.
- EB Culture and Treatment:
 - After 2 days, carefully wash the EBs from the lid with differentiation medium (mESC medium without LIF) containing either GSK343 or DMSO.
 - Transfer the EBs to a low-attachment petri dish and continue the culture for the desired period (e.g., 4, 8, or 14 days).[\[11\]](#)
 - Change the medium every 2 days, replenishing with fresh GSK343 or DMSO.
- Downstream Analysis:
 - Harvest EBs at different time points for analysis.
 - Morphology: Observe EB morphology and size under a microscope. GSK343-treated cells are expected to form EBs with similar morphology to controls, unlike PRC2 knockout cells

which may fail to form EBs.[\[11\]](#)

- Gene Expression: Analyze the expression of pluripotency markers (e.g., Oct4, Nanog) and lineage-specific markers (e.g., Brachyury for mesoderm, Sox1 for ectoderm, Gata4 for endoderm) by RT-qPCR or RNA-seq.
- Protein Analysis: Perform Western blotting to confirm the reduction of global H3K27me3 levels upon GSK343 treatment.[\[9\]](#)[\[10\]](#)
- Immunofluorescence: Section the EBs and perform immunofluorescence staining for lineage-specific markers.

Ex Vivo Models

Whole Embryo and Tissue Explant Cultures

GSK343 can be applied to ex vivo cultures of whole embryos or specific embryonic tissues to study the role of EZH2 in organogenesis. This approach allows for the investigation of developmental processes in a more complex, three-dimensional environment.

Protocol: Treating Mouse Embryonic Tissues with GSK343

This protocol outlines a general procedure for treating embryonic tissues, such as limb buds or neural crest explants, with GSK343.

Materials:


- Timed-pregnant mice
- Dissection microscope and tools
- Culture medium appropriate for the specific tissue (e.g., DMEM/F12 with supplements)
- GSK343 (in DMSO)
- DMSO (vehicle control)
- Six-well culture plates

Procedure:

- Tissue Dissection:
 - Euthanize a timed-pregnant mouse at the desired embryonic stage.
 - Dissect the embryos in ice-cold PBS.
 - Under a dissection microscope, carefully isolate the tissue of interest (e.g., forelimbs, branchial arches).
- Explant Culture and Treatment:
 - Place each tissue explant in a well of a six-well plate containing culture medium.
 - Add GSK343 to the desired final concentration (e.g., 1-10 μ M) to the treatment wells. Add an equivalent volume of DMSO to the control wells.
 - Incubate at 37°C in a 5% CO₂ incubator for the desired duration (e.g., 24-72 hours).
- Downstream Analysis:
 - Morphological Analysis: Document any morphological changes in the explants using a microscope.
 - Histology and Immunohistochemistry: Fix the explants, embed in paraffin or OCT, and perform histological staining (e.g., H&E, Alcian Blue for cartilage) or immunohistochemistry for specific markers.[\[13\]](#)
 - Gene and Protein Expression Analysis: Pool explants from the same treatment group for RNA or protein extraction and subsequent analysis by RT-qPCR, RNA-seq, or Western blotting.

Downstream Analysis Techniques

The effective use of GSK343 requires robust downstream analysis to validate EZH2 inhibition and to understand its biological consequences.



[Click to download full resolution via product page](#)

Figure 2: General Experimental Workflow for Using GSK343.

Protocol: Western Blotting for H3K27me3

This is a critical step to confirm the on-target activity of GSK343.

Materials:

- Cell or tissue lysates
- SDS-PAGE gels and running buffer

- Transfer apparatus and buffer
- PVDF membrane
- Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
- Primary antibodies: anti-H3K27me3, anti-total Histone H3 (loading control)
- HRP-conjugated secondary antibody
- Chemiluminescent substrate

Procedure:

- Protein Extraction and Quantification: Prepare whole-cell or nuclear extracts and determine protein concentration using a standard assay (e.g., BCA).
- SDS-PAGE and Transfer:
 - Load equal amounts of protein onto an SDS-PAGE gel and run until adequate separation is achieved.
 - Transfer the proteins to a PVDF membrane.
- Immunoblotting:
 - Block the membrane in blocking buffer for 1 hour at room temperature.
 - Incubate the membrane with the primary anti-H3K27me3 antibody overnight at 4°C.
 - Wash the membrane three times with TBST.
 - Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
 - Wash the membrane three times with TBST.
- Detection:
 - Apply the chemiluminescent substrate and visualize the bands using an imaging system.

- Strip the membrane and re-probe with an anti-total Histone H3 antibody to ensure equal loading.

A significant decrease in the H3K27me3 band intensity relative to the total H3 band in GSK343-treated samples confirms successful EZH2 inhibition.[\[9\]](#)[\[10\]](#)[\[14\]](#)

Protocol: Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)

ChIP-seq provides a genome-wide map of H3K27me3 occupancy, revealing the direct targets of EZH2.

Materials:

- Cells or tissues treated with GSK343 or vehicle
- Formaldehyde (for cross-linking)
- Glycine (to quench cross-linking)
- ChIP lysis buffer
- Sonicator
- Anti-H3K27me3 antibody for ChIP
- Protein A/G magnetic beads
- Wash buffers (low salt, high salt, LiCl)
- Elution buffer
- RNase A and Proteinase K
- DNA purification kit
- Reagents for library preparation and next-generation sequencing

Procedure:

- Cross-linking and Chromatin Preparation:
 - Cross-link cells or tissues with 1% formaldehyde.[15]
 - Quench with glycine.[15]
 - Lyse the cells and isolate the nuclei.
 - Sonicate the chromatin to generate fragments of 200-500 bp.[16]
- Immunoprecipitation:
 - Pre-clear the chromatin with Protein A/G beads.
 - Incubate the chromatin with the anti-H3K27me3 antibody overnight at 4°C.
 - Add Protein A/G beads to pull down the antibody-chromatin complexes.
- Washes and Elution:
 - Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.
 - Elute the chromatin from the beads.
- Reverse Cross-linking and DNA Purification:
 - Reverse the cross-links by heating at 65°C.
 - Treat with RNase A and Proteinase K to remove RNA and protein.
 - Purify the DNA using a DNA purification kit.
- Library Preparation and Sequencing:
 - Prepare a sequencing library from the purified DNA.
 - Perform next-generation sequencing.

- Data Analysis:
 - Align the sequencing reads to the reference genome.
 - Perform peak calling to identify regions enriched for H3K27me3.
 - Compare the H3K27me3 profiles between GSK343-treated and control samples to identify regions that lose H3K27me3 upon EZH2 inhibition.

Key Considerations and Best Practices

Parameter	Recommendation	Rationale
GSK343 Concentration	Perform a dose-response curve (e.g., 100 nM to 10 µM) for each cell type or tissue. [6]	Cellular sensitivity to GSK343 can vary. [6] The minimal effective concentration should be used to reduce potential off-target effects.
Treatment Duration	Varies depending on the biological question (e.g., 24 hours to several days).	Short-term treatment is suitable for studying acute effects on gene expression, while long-term treatment may be necessary to observe phenotypic changes.
Control Experiments	Always include a vehicle control (DMSO) at the same concentration as the GSK343 solvent.	To control for any effects of the solvent on the experimental system.
Off-Target Effects	At high concentrations (>5 µM), GSK343 may show some inhibition of EZH1. [6]	Consider using genetic approaches (e.g., siRNA or CRISPR-mediated knockout of EZH2) to validate key findings and ensure on-target specificity. [6]
Data Validation	Validate key findings from high-throughput screens (e.g., RNA-seq, ChIP-seq) with orthogonal methods like RT-qPCR or ChIP-qPCR on specific target genes.	To confirm the results of genome-wide analyses.

Case Study: Investigating Neural Crest Development

The neural crest is a multipotent embryonic cell population that gives rise to a diverse array of cell types, including neurons and glia of the peripheral nervous system, melanocytes, and craniofacial cartilage and bone.[1][13] EZH2 has been shown to be crucial for the proper development of neural crest derivatives, particularly for the formation of the craniofacial skeleton.[1][13][17] Conditional knockout of *Ezh2* in neural crest cells leads to the derepression of Hox genes and a failure to form craniofacial bones and cartilage.[1][13][17]

Hypothetical Experiment: To investigate the temporal requirement of EZH2 activity in cranial neural crest cell (CNCC) differentiation into chondrocytes.

Experimental Design:

- Model System: Use an in vitro differentiation system where mouse embryonic stem cells are directed towards a CNCC fate and then further differentiated into chondrocytes.
- GSK343 Treatment: Apply GSK343 (e.g., 2 μ M) at different stages of the differentiation protocol:
 - Group 1: Continuous treatment throughout the protocol.
 - Group 2: Treatment only during the CNCC specification phase.
 - Group 3: Treatment only during the chondrogenic differentiation phase.
 - Group 4: Vehicle control (DMSO).
- Analysis:
 - Validation of Inhibition: At the end of each treatment period, confirm the reduction of H3K27me3 by Western blotting.
 - Gene Expression: Use RT-qPCR to analyze the expression of CNCC markers (Sox10, Pax3), chondrocyte markers (Sox9, Col2a1), and key EZH2 targets like Hox genes.[18][19]
 - Phenotypic Assessment: At the end of the differentiation protocol, perform Alcian Blue staining to visualize cartilage formation.

Expected Outcomes and Interpretation:

- If continuous GSK343 treatment (Group 1) prevents chondrogenesis, it would confirm the critical role of EZH2 in this process, consistent with genetic studies.[\[1\]](#)[\[13\]](#)
- If treatment only during CNCC specification (Group 2) ablates chondrogenesis, it would suggest that EZH2-mediated gene silencing is required early to establish the correct developmental potential.
- If treatment only during chondrogenic differentiation (Group 3) has no effect, it would indicate that the crucial repressive function of EZH2 occurs prior to the final differentiation step.
- The expression analysis of Hox genes would reveal whether their derepression correlates with the observed phenotypic changes, providing a mechanistic link.[\[1\]](#)[\[13\]](#)

Conclusion

GSK343 is a powerful and specific chemical tool for elucidating the multifaceted roles of EZH2 in developmental biology. Its ability to acutely and reversibly inhibit EZH2's methyltransferase activity allows for precise temporal dissection of developmental processes that are often difficult to study using genetic models alone. By combining GSK343 treatment with a suite of molecular and cellular biology techniques, researchers can gain deeper insights into the epigenetic regulation of cell fate decisions, tissue morphogenesis, and organogenesis. The protocols and considerations outlined in this application note provide a robust framework for designing and executing well-controlled experiments to explore the dynamic functions of EZH2 in the fascinating journey from a single cell to a complex organism.

References

- O'Carroll, D., Erhardt, S., Jenuwein, T., & Peters, A. H. (2001). The Polycomb-Group Gene *Ezh2* Is Required for Early Mouse Development. *Molecular and Cellular Biology*, 21(13), 4330–4336. [\[Link\]](#)
- Schwarz, D., He, D., & Kua, H. Y. (2014). *Ezh2* is required for neural crest-derived cartilage and bone formation. *Development*, 141(4), 867–877. [\[Link\]](#)

- Schwarz, D., He, D., & Kua, H. Y. (2014). Ezh2 is required for neural crest-derived cartilage and bone formation. *Development*, 141(4), 867-877. [[Link](#)]
- EZH2. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [[Link](#)]
- Schwarz, D., He, D., & Kua, H. Y. (2014). Ezh2 is required for neural crest-derived cartilage and bone formation. *Development*, 141(4), 867–877. [[Link](#)]
- Li, Y., et al. (2025). EZH2 variants derived from cryptic splice sites govern distinct epigenetic patterns during embryonic development. *Nucleic Acids Research*. [[Link](#)]
- Haque, I., et al. (2019). Role of EZH2 in cell lineage determination and relative signaling pathways. IMR Press. [[Link](#)]
- Shih, J.-C., & Lee, Y.-H. (2015). EZH2: a pivotal regulator in controlling cell differentiation. *American Journal of Translational Research*, 7(2), 240–248. [[Link](#)]
- Lee, Y. S., et al. (2015). Ablation of Ezh2 in neural crest cells leads to Hirschsprung's disease-like phenotype in mice. *ResearchGate*. [[Link](#)]
- Lee, Y. S., et al. (2015). Ablation of Ezh2 in neural crest cells leads to aberrant enteric nervous system development in mice. *Human Molecular Genetics*, 24(24), 7041–7054. [[Link](#)]
- Lavarone, E., et al. (2019). Full methylation of H3K27 by PRC2 is dispensable for initial embryoid body formation but required to maintain differentiated cell identity. *Development*, 146(23). [[Link](#)]
- Yu, T., et al. (2017). The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses mesenchymal transition in glioma cells. *ResearchGate*. [[Link](#)]
- Yu, T., et al. (2017). The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses mesenchymal transition in glioma cells. *Oncotarget*, 8(59), 99639–99653. [[Link](#)]
- Chen, Y., et al. (2025). GSK343, an inhibitor of EZH2, prevents acquired cisplatin resistance in bladder cancer. *Journal of Translational Medicine*, 23. [[Link](#)]

- Epigenetic Regulation of Chromosomal Instability by EZH2 Methyltransferase. (2026, January 12). Cancer Discovery - AACR Journals. [\[Link\]](#)
- Optimized conditions for the supplementation of human-induced pluripotent stem cell cultures with a GSK-3 inhibitor during embryoid body formation with the aim of inducing differentiation into mesodermal and cardiac lineage. (2019, October 12). PubMed. [\[Link\]](#)
- EZH2 inhibition results in genome-wide PRC2 redistribution. (2019, December 29). bioRxiv.org. [\[Link\]](#)
- EZH2 inhibition activates dsRNA-interferon axis stress and promotes response to PD-1 checkpoint blockade in NSCLC. (2022, July 4). Journal of Cancer. [\[Link\]](#)
- Inhibition of EZH2 transactivation function sensitizes solid tumors to genotoxic stress. (n.d.). PNAS. [\[Link\]](#)
- Down-regulation of EZH2 genes targeting RUNX3 affects proliferation, invasion, and metastasis of human colon cancer cells by Wnt/ β -catenin signaling pathway. (n.d.). PMC. [\[Link\]](#)
- Abstract A012: EZH2 as a therapeutic target for glioma. (2024, March 4). Cancer Research - AACR Journals. [\[Link\]](#)
- EZH2 Inhibition to Counteract Oral Cancer Progression through Wnt/ β -Catenin Pathway Modulation. (2024, August 22). MDPI. [\[Link\]](#)
- GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma Progression through Inflammatory Process Modulation: Focus on Canonical and Non-Canonical NF- κ B/ $\text{I}\kappa$ B α Pathways. (n.d.). PMC. [\[Link\]](#)
- The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses mesenchymal transition in glioma cells. (2017, November 17). Oncotarget. [\[Link\]](#)
- Glycogen Synthase Kinase 3 (GSK3) Inhibitor, SB-216763, Promotes Pluripotency in Mouse Embryonic Stem Cells. (2012, June 26). ResearchGate. [\[Link\]](#)

- Bownes, L. V., et al. (2021). EZH2 inhibition decreases neuroblastoma proliferation and in vivo tumor growth. PLOS One, 16(3), e0246244. [[Link](#)]
- Acquired resistance to EZH2 inhibitor GSK343 promotes the differentiation of human DLBCL cell lines towards an ABC-like phenotype. (n.d.). PMC. [[Link](#)]
- EZH2 inhibition decreases neuroblastoma proliferation and in vivo tumor growth. (n.d.). PMC. [[Link](#)]
- CHIP Protocol (modified by Ethan Ford from Kouskouti, Epigenome NOE). (n.d.). Epigenome NOE. [[Link](#)]
- CHIP-Seq Protocol (Snyder lab, Stanford University, 2012). (2012). ENCODE. [[Link](#)]
- GSK343 induces programmed cell death through the inhibition of EZH2 and FBP1 in osteosarcoma cells. (n.d.). PMC. [[Link](#)]
- ROCK Inhibitor Is Not Required for Embryoid Body Formation from Singularized Human Embryonic Stem Cells. (n.d.). ResearchGate. [[Link](#)]
- hg19 Human: HeLa-S3 H3K9me3 Histone Mods by ChIP-seq Peaks from ENCODE/Broad. (n.d.). UCSC Genome Browser. [[Link](#)]
- Refined ChIP-Seq Protocol for High-Quality Chromatin Profiling in Solid Tissues Using the Complete Genomics/MGI Sequencing Platform. (2025, November 19). PMC. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. journals.biologists.com [journals.biologists.com]
- 2. EZH2 - Wikipedia [en.wikipedia.org]
- 3. academic.oup.com [academic.oup.com]

- [4. imrpress.com \[imrpress.com\]](https://imrpress.com)
- [5. EZH2: a pivotal regulator in controlling cell differentiation - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [6. agouti-related-protein.com \[agouti-related-protein.com\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [7. medchemexpress.com \[medchemexpress.com\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [8. agouti-related-protein.com \[agouti-related-protein.com\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [9. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [10. The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses mesenchymal transition in glioma cells - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [11. Full methylation of H3K27 by PRC2 is dispensable for initial embryoid body formation but required to maintain differentiated cell identity - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [12. GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma Progression through Inflammatory Process Modulation: Focus on Canonical and Non-Canonical NF- \$\kappa\$ B/I \$\kappa\$ B \$\alpha\$ Pathways - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [13. journals.biologists.com \[journals.biologists.com\]](https://journals.biologists.com)
- [14. EZH2 inhibition decreases neuroblastoma proliferation and in vivo tumor growth | PLOS One \[journals.plos.org\]](https://journals.plos.org)
- [15. docs.abcam.com \[docs.abcam.com\]](https://docs.abcam.com)
- [16. genome.ucsc.edu \[genome.ucsc.edu\]](https://genome.ucsc.edu)
- [17. Ezh2 is required for neural crest-derived cartilage and bone formation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [18. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [19. Ablation of Ezh2 in neural crest cells leads to aberrant enteric nervous system development in mice - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- To cite this document: BenchChem. [GSK343 as a Chemical Probe for Interrogating EZH2 Function in Developmental Biology]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b607832/docs#gsk343-as-a-chemical-probe-for-interrogating-ezh2-function-in-developmental-biology\]](https://www.benchchem.com/product/b607832/docs#gsk343-as-a-chemical-probe-for-interrogating-ezh2-function-in-developmental-biology)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)